Cas no 26478-16-0 (2-(2-Thienyl)ethyl Bromide)

• Product Name: 2-(2-Thienyl)ethyl Bromide
• CAS No: 26478-16-0
• MF: C₆H₇BrS
• MW: 191.088779687881
• MDL: MFCD12031720
• CID: 52944
• PubChem ID: 566160
• Update Time: 2025-07-18

2-(2-Thienyl)ethyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoethyl)thiophene
• 2-(2-Thienyl)ethyl Bromide
• 2,2-(Bromoethyl)thiophene
• 2,2-(BROMOETHYL)-THIOPHENE
• 2-(2-Brom-aethyl)-thiophen
• 2-(2-bromo-ethyl)-thiophene
• 2-(2-thienyl)-ethyl bromide
• 2-(thien-2-yl)-ethyl bromide
• 2,2,6,6-TETRAMETHYLPIPERIDINE-4-CARBOXYLIC ACID,HYDROCHLORIDE SALT
• 2-thiophen-2-yl ethyl bromide
• Thiophene,2-(2-bromoethyl)
• BB 0256668
• AKOS011895699
• F20027
• MFCD12031720
• CS-0217535
• BCP30065
• Bromoethylthiophene;2-(2-Thienyl)ethyl BroMide;Thiophene, 2-(2-bromoethyl)-
• A818465
• 2-(2-Bromoethyl)thiophene #
• FT-0609016
• Thiophene, 2-(2-bromoethyl)-
• EN300-76537
• SCHEMBL316597
• DTXSID10340626
• 26478-16-0
• SY046207
• BS-52303
• DB-067635

• MDL： MFCD12031720
• Inchi： 1S/C6H7BrS/c7-4-3-6-2-1-5-8-6/h1-2,5H,3-4H2
• InChI Key： JSELWWIIPRBECO-UHFFFAOYSA-N
• SMILES： BrCCC1=CC=CS1

Computed Properties

• Exact Mass: 189.94500
• Monoisotopic Mass: 189.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.529
• Boiling Point: 205.8 °C at 760 mmHg
• Flash Point: 205.8 °C at 760 mmHg
• PSA: 28.24000
• LogP: 2.68550

2-(2-Thienyl)ethyl Bromide Security Information

• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-Thienyl)ethyl Bromide

Introduction to 2-(2-Thienyl)ethyl Bromide (CAS No. 26478-16-0)

2-(2-Thienyl)ethyl Bromide, with the chemical formula C₆H₇BrS, is a significant compound in the field of organic synthesis and pharmaceutical research. This organobromine derivative featuring a thiophene ring has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and agrochemicals. The compound's unique structural properties, characterized by a brominated ethyl side chain attached to a thiophene moiety, make it a valuable intermediate in synthetic chemistry.

The CAS No. 26478-16-0 identifier ensures precise classification and recognition within scientific literature and industrial applications. This numbering system, maintained by the Chemical Abstracts Service, provides a standardized way to refer to chemical substances, facilitating accurate communication among researchers and manufacturers. The compound's molecular structure, comprising a five-membered thiophene ring substituted with an ethyl group at the 2-position and a bromine atom at the 3-position, contributes to its reactivity and utility in various synthetic pathways.

2-(2-Thienyl)ethyl Bromide is widely utilized as a building block in the synthesis of more complex molecules. Its bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the construction of diverse aromatic and heterocyclic systems. These reactions are pivotal in pharmaceutical synthesis, where they are employed to create biaryl structures found in many active pharmaceutical ingredients (APIs).

In recent years, the demand for thiophene-based compounds has surged due to their prominence in medicinal chemistry. Thiophenes and their derivatives exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of the ethyl bromide moiety into these systems enhances their potential as pharmacophores, influencing both binding affinity and metabolic stability. Researchers have leveraged 2-(2-Thienyl)ethyl Bromide to develop novel molecules targeting various disease pathways.

One notable application of 2-(2-Thienyl)ethyl Bromide is in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases play a central role in cell signaling cascades, and their dysregulation is often associated with cancer progression. By modifying the thiophene core with functionalized ethyl groups, scientists can fine-tune the pharmacokinetic properties of kinase inhibitors. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, making them promising candidates for further development.

The compound's reactivity also makes it valuable in materials science applications. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The bromine atom in 2-(2-Thienyl)ethyl Bromide allows for further modifications that can tailor the material's conductivity and stability. Researchers are exploring its potential in flexible electronics and photovoltaic devices, where thiophene-based materials offer advantages over traditional silicon-based alternatives.

From a synthetic chemistry perspective, 2-(2-Thienyl)ethyl Bromide serves as a versatile precursor for constructing more intricate molecular frameworks. Its ability to undergo selective reactions while maintaining structural integrity makes it indispensable in multi-step syntheses. For example, it can be used to introduce thiophene units into larger scaffolds through nucleophilic substitution reactions or as a ligand precursor in transition metal-catalyzed processes. These synthetic strategies are essential for producing complex molecules with tailored biological activities.

The pharmaceutical industry has been particularly keen on exploring thiophene-containing scaffolds due to their proven efficacy across multiple therapeutic areas. 2-(2-Thienyl)ethyl Bromide fits into this trend by providing a scaffold that can be modified to address specific biological targets. Recent advances in computational chemistry have enabled researchers to predict the binding modes of these derivatives with high accuracy, accelerating the drug discovery process. Virtual screening techniques combined with experimental validation have identified several promising candidates derived from this compound.

In agrochemical research, thiophene-based compounds have shown efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The ethyl bromide moiety enhances the lipophilicity of these compounds, improving their absorption and translocation within plant tissues or insect bodies. This property has been exploited in developing novel agrochemicals that offer improved performance over existing formulations.

The synthesis of 2-(2-Thienyl)ethyl Bromide itself is well-documented in the literature, with multiple routes available depending on the desired scale and purity requirements. Common methods involve the bromination of 2-vinylthiophene or the reaction of 1-bromooctane with 2-thiophenecarboxaldehyde followed by reduction steps. These synthetic pathways highlight the compound's accessibility and utility as an intermediate.

As research continues to uncover new applications for thiophene derivatives, compounds like 2-(2-Thienyl)ethyl Bromide will remain integral to advancing both pharmaceuticals and materials science. Their unique structural features offer opportunities for innovation across multiple disciplines, driving progress toward solving complex scientific challenges.